Cas no 578-19-8 (Butanedioic acid,1,4-bis(2-carboxyphenyl) ester)

Butanedioic acid,1,4-bis(2-carboxyphenyl) ester is a specialized diester compound derived from succinic acid and 2-carboxybenzoic acid. Its bifunctional structure, featuring ester and carboxyl groups, makes it a versatile intermediate in polymer synthesis and fine chemical applications. The compound exhibits good thermal stability and reactivity, enabling its use in crosslinking reactions and as a precursor for high-performance resins. Its aromatic carboxylate components contribute to enhanced rigidity in polymeric matrices, while the aliphatic spacer maintains processability. This balance of properties makes it suitable for advanced material formulations, including coatings, adhesives, and engineered plastics requiring controlled mechanical and chemical resistance.

Butanedioic acid,1,4-bis(2-carboxyphenyl) ester structure

578-19-8 structure

Product Name:Butanedioic acid,1,4-bis(2-carboxyphenyl) ester

CAS No:578-19-8

MF:C₁₈H₁₄O₈

MW:358.298965930939

CID:374717

PubChem ID:65042

Update Time:2025-11-05

Butanedioic acid,1,4-bis(2-carboxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid,1,4-bis(2-carboxyphenyl) ester
- 2-[4-(2-carboxyphenoxy)-4-oxobutanoyl]oxybenzoic acid
- SUCCINYLDISALICYLIC ACID
- 2,2'-Succinyldioxy-di-benzoesaeure
- 2,2'-succinyldioxy-di-benzoic acid
- AC1L22GN
- Bernsteinsaeure-bis-(2-carboxy-phenylester)
- Bis(2-carboxyphenyl) succinate
- Bis(o-carboxyphenyl) succinate
- Diaspirin
- O,O-Succinyldi(salicylic acid)
- Salisuccyl
- Succinyldisalicylsaeure
- Succinylsalicylic acid
- SureCN40799
- F71656
- MFCD00133271
- 578-19-8
- EINECS 209-420-0
- 2,2'-(Succinylbis(oxy))dibenzoicacid
- DISALICYL SUCCINATE
- Bis(2-carboxyphenyl) succinate, 95%
- BS-51613
- NS00033797
- Bis(o-carboxyphenyl)succinate
- CHEMBL1161014
- NSC-518104
- DTXSID40206488
- Succinic acid, diester with salicylic acid
- NSC518104
- 2,2'-(Succinylbis(oxy))dibenzoic acid
- Butanedioic acid, bis(2-carboxyphenyl) ester
- CS-0182664
- SCHEMBL40799
- Bis(2-carboxyphenyl)succinate 95
- AKOS015889423
- BIS(2-CARBOXYPHENYL) SUCCINATE 95
- NSC 518104
- DTXCID40128979
- 2-{[4-(2-CARBOXYPHENOXY)-4-OXOBUTANOYL]OXY}BENZOIC ACID
- PREOBXYMXLETCA-UHFFFAOYSA-N
- Succinic acid, diester with salicylic acid (8CI)
- Butanedioic acid, bis(2-carboxyphenyl) ester (9CI)
- 2-[4-(2-Carboxyphenoxy)-4-oxo-butanoyl]oxybenzoic acid
- Inchi： 1S/C18H14O8/c19-15(25-13-7-3-1-5-11(13)17(21)22)9-10-16(20)26-14-8-4-2-6-12(14)18(23)24/h1-8H,9-10H2,(H,21,22)(H,23,24)
- InChI Key： PREOBXYMXLETCA-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C(=O)O)C(CCC(=O)OC1C=CC=CC=1C(=O)O)=O

Computed Properties

Exact Mass: 358.06882
Monoisotopic Mass: 358.06886740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 9
Complexity: 495
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 127Å²

Experimental Properties

Melting Point: 160-165 °C(lit.)
PSA: 127.2
LogP: 2.37420

Butanedioic acid,1,4-bis(2-carboxyphenyl) ester Security Information

WGK Germany：3

Butanedioic acid,1,4-bis(2-carboxyphenyl) ester Pricemore >>

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